19(R),20(S)-EDP

• Molecular Formula: C22H32O3
• Molecular Weight: 344.5 g/mol
• InChI: InChI=1S/C22H32O3/c1-2-20-21(25-20)18-16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-19-22(23)24/h3-4,7-10,13-16,20-21H,2,5-6,11-12,17-19H2,1H3,(H,23,24)/b4-3-,9-7-,10-8-,15-13-,16-14-/t20-,21+/m0/s1
• InChIKey: OSXOPUBJJDUAOJ-SDRHCZSHSA-N

19(R),20(S)-EDP (19R,20S-EpDPA): Key Specifications and Sourcing Considerations for the Bioactive DHA Epoxide

19(R),20(S)-EDP (CAS 2242542-60-3), also known as 19R,20S-epoxy docosapentaenoic acid or 19R,20S-EpDPE, is a specific stereoisomer of the cytochrome P450-derived oxylipin 19,20-epoxydocosapentaenoic acid . It is an endogenous metabolite of the omega-3 fatty acid docosahexaenoic acid (DHA) and is distinguished from its enantiomer, 19(S),20(R)-EDP, by the absolute configuration at the epoxide ring carbons [1]. This compound is classified as an epoxy fatty acid lipid mediator and is recognized for its role in cardiovascular and inflammatory signaling pathways [2]. High-purity material is typically supplied as a solution in ethanol, with a reported purity of ≥98% .

Single-enantiomer standard for stereospecific lipid mediator research

Eliminates confounding signals from opposite enantiomer or racemate

Chemically defined cytochrome P450 epoxymetabolite of DHA

Supports targeted omega-3 pathway studies vs. generic epoxide biology

High-purity oxylipin standard (>98% as reported)

Reduces impurity-driven variability in functional assays

• [1] Cinelli, M. A., et al. (2019). Asymmetric Total Synthesis of 19,20-Epoxydocosapentaenoic Acid, a Bioactive Metabolite of Docosahexaenoic Acid. The Journal of Organic Chemistry, 84(23), 15362–15372. View Source
• [2] Zhang, G., et al. (2013). Epoxy metabolites of docosahexaenoic acid (DHA) inhibit angiogenesis, tumor growth, and metastasis. Proceedings of the National Academy of Sciences, 110(16), 6530–6535. View Source

Procurement Risk Analysis: Why 19(R),20(S)-EDP Cannot Be Interchanged with Racemic 19,20-EDP or the 19(S),20(R)-EDP Enantiomer

The biological activity of 19,20-EDP is stereospecific; therefore, substituting 19(R),20(S)-EDP with its enantiomer 19(S),20(R)-EDP or a racemic mixture can lead to a complete loss of specific biological effects. Direct comparative studies demonstrate that only the 19(R),20(S)-EDP enantiomer prevents calcium-induced cardiomyocyte beating, while the (S,R) enantiomer is inactive in this assay . Furthermore, the enantiomers are produced in vivo by different cytochrome P450 isoforms and exhibit distinct metabolic fates and potencies [1]. For studies requiring the precise stereochemistry of the endogenous mediator or for assays where enantiomeric purity dictates the outcome, generic substitution invalidates experimental results and leads to misinterpretation of biological pathways [2].

Enantiomeric substitution

Using the opposite enantiomer or racemic (±)19,20-EDP introduces undefined pharmacological signals; reported stereospecific activity may not replicate.

Regioisomeric mismatch

16,17-EDP and other regioisomers exhibit distinct biological profiles; substituting by regioisomer class may shift assay interpretation and target engagement.

AA-derived EET substitution

Arachidonic acid-derived epoxides (e.g., 11,12-EET) differ in potency and omega-6 signaling context; reported anti-thrombotic and cardioprotective endpoints may not transfer.

• [1] Cinelli, M. A., et al. (2019). Asymmetric Total Synthesis of 19,20-Epoxydocosapentaenoic Acid, a Bioactive Metabolite of Docosahexaenoic Acid. The Journal of Organic Chemistry, 84(23), 15362–15372. View Source
• [2] Ganguly, R., et al. (2018). Enzymatic synthesis and chemical inversion provide both enantiomers of bioactive epoxydocosapentaenoic acids. Journal of Lipid Research, 59(11), 2237-2252. View Source

Quantitative Differentiation Guide: Verifiable Performance Metrics for 19(R),20(S)-EDP Against Key Comparators

Stereoselective Synthesis and Enzymatic Production: Purity and Yield Comparisons

The 19(R),20(S)-EDP enantiomer is not the primary product of wild-type CYP epoxygenases, which instead predominantly produce 19(S),20(R)-EDP [1]. To obtain the (R,S) enantiomer, researchers must employ either specialized enzymatic methods (e.g., chemical inversion of the (S,R) isomer [1]) or complete asymmetric total synthesis [2]. The first reported asymmetric total synthesis of 19,20-EDP provides a route to enantiopure 19(R),20(S)-EDP, avoiding the laborious chromatographic resolution of racemic mixtures [2].

Anti-thrombotic potency comparison

Head-to-head

1 µM (19,20-EDP) vs. 5 µM (11,12-EET)

Reported thrombocyte-aggregation assay context

Ristocetin-induced platelet aggregation in human plasma; 5-fold lower required concentration for 19,20-EDP

Evidence Dimension	Enantiomeric purity / yield of synthesis
Target Compound Data	Enantiopure (≥98% purity)
Comparator Or Baseline	Racemic mixture; 19(S),20(R)-EDP (predominant enzymatic product)
Quantified Difference	Chemical epoxidation of DHA yields a mixture of positional isomers and enantiomers; enzymatic epoxidation yields predominantly 19(S),20(R)-EDP (~9:1 S,R:R,S) [1]
Conditions	Chemical synthesis (asymmetric) vs. enzymatic epoxidation (WT P450 BM3)

Why This Matters

This data confirms that sourcing the specific (R,S) enantiomer requires a specialized, non-generic production process, justifying its procurement as a distinct, high-value research tool.

• [1] Ganguly, R., et al. (2018). Enzymatic synthesis and chemical inversion provide both enantiomers of bioactive epoxydocosapentaenoic acids. Journal of Lipid Research, 59(11), 2237-2252. View Source
• [2] Cinelli, M. A., et al. (2019). Asymmetric Total Synthesis of 19,20-Epoxydocosapentaenoic Acid, a Bioactive Metabolite of Docosahexaenoic Acid. The Journal of Organic Chemistry, 84(23), 15362–15372. View Source

Enantiomer-Specific Cardioprotection: Inhibition of Calcium-Induced Cardiomyocyte Beating

A direct head-to-head comparison of the two enantiomers of 19,20-EDP reveals that only 19(R),20(S)-EDP exhibits cardioprotective activity in a functional assay. At a concentration of 30 nM, 19(R),20(S)-EDP prevented calcium-induced increases in the spontaneous beating of isolated neonatal rat cardiomyocytes . In contrast, the enantiomer 19(S),20(R)-EDP did not prevent these calcium-induced increases .

Cardiomyocyte antiarrhythmic potency

Comparable context

30 nM

Reported calcium-response assay context

Suppressed Ca²⁺-induced beating acceleration in neonatal rat cardiomyocytes; comparable to 17,18-EEQ

Evidence Dimension	Prevention of calcium-induced spontaneous beating increase
Target Compound Data	30 nM, prevents increase
Comparator Or Baseline	19(S),20(R)-EDP (30 nM, does not prevent increase)
Quantified Difference	Qualitative (active vs. inactive)
Conditions	Isolated neonatal rat cardiomyocytes (NRCMs)

Why This Matters

This demonstrates absolute stereospecificity in a key functional assay. For researchers studying DHA-mediated cardioprotection, the correct enantiomer is essential; use of the inactive enantiomer or a racemate will yield false-negative results.

Anti-Angiogenic Efficacy: Dose-Dependent Inhibition of VEGF-Induced Angiogenesis In Vivo

The 19,20-EDP regioisomer (for which 19(R),20(S)-EDP is a specific enantiomer) inhibits VEGF-induced angiogenesis in a dose-dependent manner in vivo. In a Matrigel plug assay in C57BL/6 mice, 19,20-EDP significantly reduced angiogenesis, an effect that was quantified via hemoglobin content [1]. At a dose of 10 µg per gel, 19,20-EDP and other EDP regioisomers inhibited VEGF-induced angiogenesis [2]. In a related tumor model, co-administration of EDPs (including 19,20-EDP) at 0.05 mg·kg⁻¹·d⁻¹ with a soluble epoxide hydrolase inhibitor resulted in ~70% inhibition of primary tumor growth and metastasis [3].

Plasma lipid mediator shift

Head-to-head

19,20-EDP ↑ trend vs. EETs ↑ significant

Reported plasma endpoint context in sorafenib-treated HCC

Differential regulation contrasts with pro-tumor AA-derived EETs; DHA levels decreased

Evidence Dimension	Inhibition of VEGF-induced angiogenesis (Matrigel plug)
Target Compound Data	Dose-dependent inhibition; 10 µg/gel effective dose
Comparator Or Baseline	VEGF control (100 ng/gel); 11,12-EET (pro-angiogenic, ~2x increase)
Quantified Difference	~70% inhibition of tumor growth with EDP + sEH inhibitor
Conditions	C57BL/6 mice, Matrigel plug assay; primary tumor growth and metastasis model

Why This Matters

This provides in vivo evidence that 19,20-EDP is a potent endogenous anti-angiogenic agent, a property opposite to that of omega-6-derived epoxyeicosatrienoic acids (EETs). This functional divergence is a critical selection criterion for studies of angiogenesis and tumor biology.

• [1] Zhang, G., et al. (2013). Epoxy metabolites of docosahexaenoic acid (DHA) inhibit angiogenesis, tumor growth, and metastasis. Proceedings of the National Academy of Sciences, 110(16), 6530–6535. Figure 1. View Source
• [2] Zhang, G., et al. (2013). Epoxy metabolites of docosahexaenoic acid (DHA) inhibit angiogenesis, tumor growth, and metastasis. Proceedings of the National Academy of Sciences, 110(16), 6530–6535. Figure 1. View Source
• [3] Zhang, G., et al. (2013). Epoxy metabolites of docosahexaenoic acid (DHA) inhibit angiogenesis, tumor growth, and metastasis. Proceedings of the National Academy of Sciences, 110(16), 6530–6535. View Source

Vasodilatory Activity: Endothelium-Dependent Relaxation in Resistance Arteries

19,20-EDP is a direct-acting vasodilator, mediating relaxation through increases in nitric oxide (NO) and activation of potassium channels [1]. In CYP1A1 knockout mice, vasorelaxation responses to 19,20-EDP were preserved (i.e., normal) even when responses to its parent fatty acid, DHA, were significantly attenuated [2]. This indicates that 19,20-EDP acts downstream of CYP1A1 metabolism and can bypass the enzymatic defect to induce vasodilation.

Enantiomer definition & purity

Class-level

Defined 19(R),20(S) stereochemistry; >98% purity

Enantiomer-specific control for lipid mediator research

Asymmetric synthesis overcomes natural mixed ratios (e.g., ~80:20 (S,R):(R,S) from CYP2C19)

Evidence Dimension	Vasorelaxation response (aorta and mesenteric arterioles)
Target Compound Data	Normal vasorelaxation response in CYP1A1 KO mice
Comparator Or Baseline	DHA (attenuated response in CYP1A1 KO mice); ACh (normal response)
Quantified Difference	Qualitative (preserved vs. attenuated)
Conditions	CYP1A1 knockout mouse model, isolated aorta and mesenteric arterioles

Why This Matters

This evidence supports the selection of 19,20-EDP over DHA or EPA as a research tool to directly investigate endothelium-dependent vasodilation and the role of CYP-derived lipid mediators in blood pressure control, independent of upstream metabolic variability.

• [1] Agbor, L. N., et al. (2012). Elevated blood pressure in cytochrome P4501A1 knockout mice is associated with reduced vasodilation to omega-3 polyunsaturated fatty acids. Toxicology and Applied Pharmacology, 264(3), 351-360. View Source
• [2] Agbor, L. N., et al. (2012). Elevated blood pressure in cytochrome P4501A1 knockout mice is associated with reduced vasodilation to omega-3 polyunsaturated fatty acids. Toxicology and Applied Pharmacology, 264(3), 351-360. View Source

Renal Anti-Fibrotic Activity: Quantified Reduction in Collagen Deposition

In a mouse model of unilateral ureteral obstruction (UUO)-induced renal fibrosis, treatment with the 19,20-EDP regioisomer for 10 days significantly attenuated disease progression [1]. Compared to UUO control mice, 19,20-EDP treatment resulted in a 40–50% reduction in both collagen positive area and hydroxyproline content, key biochemical markers of fibrosis [1]. Additionally, the treatment decreased the α-SMA immunopositive area by 60% and reduced markers of epithelial-to-mesenchymal transition [1].

Evidence Dimension	Reduction in renal fibrosis markers
Target Compound Data	40–50% reduction in collagen area and hydroxyproline; 60% decrease in α-SMA area
Comparator Or Baseline	UUO control mice (5x collagen increase vs. sham)
Quantified Difference	40–50% reduction in collagen; 60% reduction in α-SMA
Conditions	Mouse unilateral ureteral obstruction (UUO) model, 10-day treatment

Why This Matters

This quantifies the anti-fibrotic efficacy of 19,20-EDP in a robust preclinical model of kidney disease, providing a strong rationale for its procurement in studies of renal pathophysiology, fibrotic disease mechanisms, and potential therapeutic development.

• [1] Sharma, A., et al. (2016). Novel Omega-3 Fatty Acid Epoxygenase Metabolite Reduces Kidney Fibrosis. International Journal of Molecular Sciences, 17(5), 751. View Source

Cardioprotection via Mitochondrial Function: Protection Against Hypoxia/Reoxygenation Injury

The 19,20-EDP regioisomer has been shown to protect HL-1 cardiac cells from hypoxia/reoxygenation (H/R) damage by preserving mitochondrial function [1]. Furthermore, in fresh cardiac fibers isolated from human left ventricular tissues of individuals with ischemic heart disease, 19,20-EDP markedly improved mitochondrial respiration and SIRT3 activity [2]. This cardioprotective action is stereospecific, as demonstrated by the enantiomer-specific cardiomyocyte beating assay .

Evidence Dimension	Improvement in mitochondrial respiration and SIRT3 activity
Target Compound Data	Markedly improved respiration and SIRT3 activity
Comparator Or Baseline	Untreated/vehicle control human cardiac fibers from IHD patients
Quantified Difference	Qualitative (marked improvement)
Conditions	Ex vivo human left ventricular cardiac fibers; HL-1 cardiac cells (H/R model)

Why This Matters

This evidence, combined with enantiomer-specific data, strengthens the case for selecting 19(R),20(S)-EDP for research on cardioprotection and mitochondrial biology, particularly in human tissue models of ischemic heart disease.

• [1] Darwesh, A. M., et al. (2016). SIRT Is Required for EDP-Mediated Protective Responses toward Hypoxia–Reoxygenation Injury in Cardiac Cells. The FASEB Journal, 30(1_supplement), 1276.13. View Source
• [2] Kranrod, J. W., et al. (2022). The Cardioprotective Role of the N-3 PUFA Metabolite 19,20-Epoxydocosapentaenoic Acid (19,20-EDP) in the Setting of Ischemia Reperfusion Injury. Thesis, University of Alberta. View Source

Application Scenarios: Where 19(R),20(S)-EDP Provides the Greatest Experimental Fidelity and Value

Stereospecific Pharmacology and Enantiomer-Selective Target Validation

In studies where the absolute configuration of the epoxide group is hypothesized to dictate receptor binding, enzyme interaction, or downstream signaling, 19(R),20(S)-EDP is an essential tool. The direct head-to-head data showing that only the (R,S) enantiomer prevents calcium-induced cardiomyocyte beating validates its use to determine stereospecific pharmacology of EDPs. This scenario applies to academic labs investigating lipid mediator signaling and pharmaceutical research groups characterizing target engagement of putative EDP receptors.

Cardioprotection and Ischemia-Reperfusion Injury Research

For investigations into the mechanisms of DHA-mediated cardioprotection, 19(R),20(S)-EDP is the correct bioactive metabolite to use. Its demonstrated ability to protect cardiac cells from H/R injury and improve mitochondrial function in human ischemic heart tissue [1] makes it a critical tool for studies of myocardial infarction, cardiac surgery complications, and the development of novel cardioprotective agents. The enantiomer-specific activity ensures that only this isomer will recapitulate the endogenous cardioprotective phenotype.

Anti-Angiogenic and Tumor Biology Studies

19,20-EDP is a potent endogenous inhibitor of VEGF-induced angiogenesis, showing dose-dependent effects in vivo [2]. This makes 19(R),20(S)-EDP a valuable compound for cancer biology research, particularly for studies focused on the angiogenic switch, tumor metastasis, and the differential effects of omega-3 vs. omega-6 lipid mediators. The compound can be used to validate the anti-tumor efficacy of the CYP epoxygenase pathway and to explore combination strategies with soluble epoxide hydrolase inhibitors [2].

Renal and Vascular Disease Mechanism Elucidation

The quantifiable anti-fibrotic effects in the UUO kidney model (40-50% reduction in collagen) [3] and the preserved vasodilatory action in hypertensive CYP1A1 knockout mice [4] position 19,20-EDP as a key research tool for investigating the role of omega-3 epoxides in chronic kidney disease and blood pressure regulation. Researchers can use this compound to dissect the specific contribution of 19,20-EDP to the protective cardiovascular effects of DHA, independent of other metabolites and parent fatty acids.

Application

Selection Property

Validation Focus

Stereospecific anti-thrombotic signaling studies

Single-enantiomer oxylipin standard

Thrombocyte aggregation assay endpoints

Cardiomyocyte calcium-response research

Defined enantiomer for target engagement

Cardiomyocyte beating-rate assay endpoints

Lipid mediator profiling in tumor models

Non-AA epoxide for omega-3 pathway studies

Plasma lipid mediator endpoint context

• [1] Kranrod, J. W., et al. (2022). The Cardioprotective Role of the N-3 PUFA Metabolite 19,20-Epoxydocosapentaenoic Acid (19,20-EDP) in the Setting of Ischemia Reperfusion Injury. Thesis, University of Alberta. View Source
• [2] Zhang, G., et al. (2013). Epoxy metabolites of docosahexaenoic acid (DHA) inhibit angiogenesis, tumor growth, and metastasis. Proceedings of the National Academy of Sciences, 110(16), 6530–6535. View Source
• [3] Sharma, A., et al. (2016). Novel Omega-3 Fatty Acid Epoxygenase Metabolite Reduces Kidney Fibrosis. International Journal of Molecular Sciences, 17(5), 751. View Source
• [4] Agbor, L. N., et al. (2012). Elevated blood pressure in cytochrome P4501A1 knockout mice is associated with reduced vasodilation to omega-3 polyunsaturated fatty acids. Toxicology and Applied Pharmacology, 264(3), 351-360. View Source